Cas no 62533-50-0 (2-(methylamino)-5-nitrobenzene-1-sulfonamide)

• Product Name: 2-(methylamino)-5-nitrobenzene-1-sulfonamide
• CAS No: 62533-50-0
• MF: C₇H₉N₃O₄S
• MW: 231.229059934616
• MDL: MFCD16661532
• CID: 1638021
• PubChem ID: 12369611
• Update Time: 2025-10-28

2-(methylamino)-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-(methylamino)-5-nitro-
• 2-(methylamino)-5-nitrobenzene-1-sulfonamide
• EN300-247031
• 62533-50-0
• 2-(methylamino)-5-nitrobenzenesulfonamide
• AKOS008922875
• CS-0242296

• MDL： MFCD16661532
• Inchi： 1S/C7H9N3O4S/c1-9-6-3-2-5(10(11)12)4-7(6)15(8,13)14/h2-4,9H,1H3,(H2,8,13,14)
• InChI Key： XENLYSHPPCLMMD-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1NC)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 231.03147
• Monoisotopic Mass: 231.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 115.33

Additional information on 2-(methylamino)-5-nitrobenzene-1-sulfonamide

2-(Methylamino)-5-Nitrobenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No 62533-50-0, commonly referred to as 2-(methylamino)-5-nitrobenzene-1-sulfonamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we delve into the chemical characteristics, synthesis methods, and recent advancements in research related to this compound.

2-(Methylamino)-5-nitrobenzene-1-sulfonamide is an aromatic sulfonamide derivative characterized by a benzene ring substituted with a methylamino group at position 2, a nitro group at position 5, and a sulfonamide group at position 1. The molecular formula of this compound is C8H9N3O4S, with a molecular weight of approximately 247.2 g/mol. Its structure is notable for the presence of electron-withdrawing groups (EWGs) such as the nitro and sulfonamide groups, which significantly influence its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 2-(methylamino)-5-nitrobenzene-1-sulfonamide in the development of novel therapeutic agents. Researchers have explored its role as a scaffold for designing inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead for drug discovery.

In addition to its pharmacological applications, 2-(methylamino)-5-nitrobenzene-1-sulfonamide has been investigated for its potential in materials science. Its aromatic structure and functional groups make it a candidate for use in the synthesis of advanced materials such as conductive polymers and sensors. A team of scientists from the University of California reported that incorporating this compound into polymer matrices enhances their electrical conductivity, opening new avenues for its application in electronic devices.

The synthesis of 2-(methylamino)-5-nitrobenzene-1-sulfonamide typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact. For example, the use of palladium catalysts has enabled the selective formation of the desired product with high yields.

Moreover, computational chemistry has played a pivotal role in understanding the properties of 2-(methylamino)-5-nitrobenzene-1-sulfonamide at the molecular level. Density functional theory (DFT) calculations have provided insights into its electronic structure, stability, and reactivity. These studies have been instrumental in guiding experimental efforts toward optimizing its synthesis and applications.

In conclusion, 2-(methylamino)-5-nitrobenzene-1-sulfonamide (CAS No 62533-50-0) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent research advancements, positions it as a key player in future innovations in medicine and materials science.